4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-(3-pyridinyl)pyrimidine

• IUPAC Name: 4-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-2-pyridin-3-ylpyrimidine
• InChI: InChI=1S/C22H15ClN4O4S/c23-18-4-6-19(7-5-18)32(30,31)14-17-12-15(3-8-21(17)27(28)29)20-9-11-25-22(26-20)16-2-1-10-24-13-16/h1-13H,14H2
• InChI Key: KEZFTUYZWYSXKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CC(=N2)C3=CC(=C(C=C3)[N+](=O)[O-])CS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClN4O4S
• Molecular Weight: 466.9 g/mol

Description

4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-(3-pyridinyl)pyrimidine (4-CSPNP) is a synthetic compound that has been developed as a potential therapeutic agent. It is a member of the pyrimidine family of compounds, and has been studied for its potential to treat a variety of diseases, including cancer and inflammation.

Scientific Research Applications

Molecular Structure and Interaction :Research on aminopyrimidine sulfonate/carboxylate interactions has revealed crystal structures of pyrimethamine and 2-amino-4,6-dimethylpyrimidine salts. In these structures, pyrimethamine and 2-amino-4,6-dimethylpyrimidine are protonated, and their protonated pyrimidine rings form hydrogen bonds with sulfonate groups, creating a bimolecular ring motif. These interactions are significant as the sulfonate group can mimic the carboxylate anion's mode of association, a common binding method with 2-aminopyrimidines. This similarity is essential for understanding the molecular interactions and synthesis of compounds like 4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-(3-pyridinyl)pyrimidine (Balasubramani, Muthiah, & Lynch, 2007).

Synthesis and Green Chemistry :The synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate used in the production of Dexlansoprazole, has been refined to enhance green metrics. This synthesis, involving N-oxidation, one-pot synthesis, oxidation, and chlorination steps, highlights the importance of green chemistry principles in reducing waste and improving efficiency in the chemical synthesis process. This approach is relevant for the environmentally conscious synthesis of complex molecules such as 4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-(3-pyridinyl)pyrimidine (Gilbile, Bhavani, & Vyas, 2017).

Pharmaceutical and Biomedical Research :A detailed study on pyrimidine salts and their derivatives, including 2-methyl-5-nitro-phenyl-(4-pyridin-3-yl-pyrimidin-2-yl)-amine, has been conducted. These compounds were synthesized and their antibacterial and antifungal activities were evaluated, providing insights into the potential pharmaceutical applications of pyrimidine-based compounds. The study's findings are crucial for developing new drugs and understanding the chemical basis of their activities (Mallikarjunaswamy, Bhadregowda, & Mallesha, 2013).